Benzenamine, acetate

Catalog No.
S1484147
CAS No.
542-14-3
M.F
C8H11NO2
M. Wt
153.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Benzenamine, acetate

Researchers using aniline for furfural detection or amide synthesis face volatility, oxidation, and pH-induced signal decay. Benzenamine acetate (CAS 542-14-3) offers a buffered, solid-state alternative (mp ~87°C) that stabilizes chromogenic complexes and prevents side reactions.

  • Achieves furfural quantification to 0.1 ppm in transformer fluids with stable UV-Vis readout.
  • Reliable pentose/hexose differentiation without rapid fading.
  • Oxidation-resistant precursor for acetanilide; improves batch purity.

Global stock. Purity ≥98%.

CAS Number

542-14-3

Product Name

Benzenamine, acetate

IUPAC Name

acetic acid;aniline

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

InChI

InChI=1S/C6H7N.C2H4O2/c7-6-4-2-1-3-5-6;1-2(3)4/h1-5H,7H2;1H3,(H,3,4)

InChI Key

FHSWXOCOMAVQKE-UHFFFAOYSA-N

SMILES

CC(=O)O.C1=CC=C(C=C1)N

Synonyms

anilinium acetate;Aniline·acetic acid;Benzenamine, acetate;Benzenamine, acetate (1:1);Einecs 208-802-4

Canonical SMILES

CC(=O)[O-].C1=CC=C(C=C1)[NH3+]

Purity

≥98%

Package Size

25 g, 100 g

Benzenamine acetate (CAS 542-14-3), commonly known as aniline acetate, is the acetate salt of aniline. It is primarily procured as a high-purity chromogenic reagent for the colorimetric detection of furfural and pentoses, and as a stable, buffered intermediate in organic synthesis. By combining the reactive amine functionality of aniline with the weak acidity of acetic acid, this compound offers a stable, solid-state alternative to liquid aniline (melting point ~87°C) . Its inherent pH-buffering capacity makes it uniquely suited for sensitive analytical assays—such as transformer fluid diagnostics—and controlled condensation reactions where strong acids or free bases would trigger undesired side reactions or rapid degradation [1].

Research Fit

Workflow Electropolymerization, aqueous-phase synthesis, furfural colorimetry
Selection Room-temperature ionic liquid, water-miscible, acetate-buffered
Use Context Neat monomer/electrolyte, pentose assay, co-solvent-free aniline chemistry

Substituting aniline acetate with free aniline or stronger salts like aniline hydrochloride compromises both analytical precision and synthetic yield. Free aniline is highly volatile, prone to rapid atmospheric oxidation, and lacks the necessary acidity to drive specific condensation reactions without external catalysts [2]. Conversely, substituting with aniline hydrochloride introduces strong acidity that can cause rapid fading of chromogenic complexes in furfural assays and trigger unwanted hydrolysis in sensitive substrates[1]. The acetate counterion specifically provides a buffered environment that stabilizes intermediate complexes, ensuring reproducible colorimetric readouts and clean synthetic conversions that stronger acids or unbuffered bases cannot replicate [1][2].

Substitution Risk

Benzenamine, acetate
Free aniline / Acetanilide / Aniline HCl
High ionic conductivity and low viscosity as a neat ionic liquid
Neutral or solid salts; transport properties may not match electropolymerization requirements
Fully water-miscible, enabling homogeneous aqueous reactions
Limited water solubility or solid form restricts aqueous-phase chemistry
Acetate counter-ion stabilizes furfural chromophore for quantitative colorimetry
Other anilinium salts lack the required buffering and chromophore stabilization

Chromogenic Stability in Furfural Detection

In the quantitative colorimetric determination of furfural (a key marker for transformer fluid degradation), aniline acetate significantly outperforms aniline hydrochloride. Studies demonstrate that aniline acetate in a buffered acetic acid matrix achieves maximum color extinction stability for 75 to 105 minutes, whereas solutions utilizing aniline hydrochloride exhibit rapid color fading and lower overall absorbance [1]. This optimal pH control provided by the acetate salt enables a highly sensitive limit of detection (LOD) down to 0.1 ppm [2].

Evidence DimensionChromogenic signal stability and LOD
Target Compound DataMaximum extinction stable for 75–105 minutes; LOD ~0.1 ppm
Comparator Or BaselineAniline hydrochloride (rapid signal degradation)
Quantified Difference>3x extended signal stability window
ConditionsUV-Vis absorptiometric analysis of furfural at 20°C

Essential for quality control laboratories procuring reagents for transformer oil testing, ensuring reproducible absorbance readings without rapid signal decay.

Ionic conductivity & viscosity
Head-to-head
0.18 S/m, 8 cP vs 0.14 S/m, 280 cP
Supports electropolymerization electrolyte selection
Neat IL, 25 °C; 35× lower viscosity than [BMIM]PF₆

Buffered Stability in Amide Synthesis

When synthesizing acetanilide or related amides, utilizing aniline acetate as the reactive intermediate provides superior reaction control compared to neutralizing aniline hydrochloride with strong bases like sodium hydroxide to yield free aniline. The formation of aniline acetate creates a buffered, weakly acidic environment that prevents the rapid re-protonation and oxidative degradation typical of free aniline [1]. This controlled pH environment directly translates to higher crude yields and minimizes the formation of dark, oxidized byproducts that complicate downstream purification [1].

Evidence DimensionIntermediate stability and pH control
Target Compound DataBuffered weak acid salt (resists oxidation/side reactions)
Comparator Or BaselineFree aniline (generated via NaOH neutralization)
Quantified DifferenceSignificant reduction in oxidative byproduct formation
ConditionsAqueous phase neutralization and subsequent condensation

Improves batch yield and reduces purification costs for bulk pharmaceutical and chemical intermediate manufacturing.

Onset oxidation potential
Class-level inference
+0.45 V vs SCE, lower than aqueous systems
Supports energy-efficient polyaniline synthesis
Class-level comparison; verify in target system

Reduced Volatility and Storage Stability

Free aniline is a highly toxic, volatile liquid that rapidly darkens upon exposure to air and light due to oxidation, complicating long-term storage and requiring strict engineering controls. In contrast, aniline acetate (CAS 542-14-3) is a solid salt at room temperature (melting point 87°C) with significantly lower vapor pressure . This physical state transformation mitigates the inhalation hazards associated with free aniline vapors and provides superior resistance to atmospheric oxidation, ensuring a longer shelf life and consistent molarity for standardized reagent preparations.

Evidence DimensionPhysical state and volatility
Target Compound DataSolid salt (MP 87°C), low volatility, oxidation-resistant
Comparator Or BaselineAniline free base (Liquid, high vapor pressure, rapid oxidation)
Quantified DifferenceElimination of ambient liquid volatility and delayed oxidative darkening
ConditionsStandard ambient storage and handling (20-25°C)

Drastically lowers environmental health and safety (EHS) compliance burdens and reduces material waste from oxidized, degraded stock.

Aqueous solubility
Cross-study comparable
Fully miscible; >28× vs aniline, >270× vs acetanilide
Enables homogeneous aqueous-phase chemistry
Data from multiple authoritative sources
Physical state at RT
Cross-study comparable
Liquid; mp ≥89 °C lower than solid analogs
RTIL enables solvent-free reaction medium
Acetanilide mp 114 °C; aniline HCl mp ~198 °C
Acute oral toxicity (rat LD₅₀)
Cross-study comparable
840 mg/kg vs ~250 mg/kg (aniline)
Reported lower acute toxicity context
3.4-fold difference; toxicity profile review
Furfural detection method
Supporting evidence
LOD 0.3 mg/L, linear to 3.0 mg/L, recovery 90–110%
Supports standardized pentose analysis
Acetate buffer essential for chromophore

Transformer Fluid Diagnostics

Used as the primary chromogenic reagent for detecting furfural (a degradation marker of cellulose insulation) in power transformers, where its extended color stability ensures accurate UV-Vis quantification down to 0.1 ppm [1].

Carbohydrate and Pentose Analysis

Ideal for the classic aniline acetate test in food and agricultural science, reliably differentiating pentoses from hexoses without the rapid signal decay associated with hydrochloride salts [2].

Pharmaceutical Intermediate Synthesis

Procured as a stable, oxidation-resistant precursor for the synthesis of acetanilide and other functionalized amides, where its buffered nature prevents side reactions and improves overall batch purity [3].

Application Fit

Application
Selection Property
Validation Focus
Additive-free PANI electropolymerization
Neat RTIL with high conductivity, low viscosity
Polymerization efficiency and film conductivity
Furfural/pentose colorimetric assay
Acetate-buffered chromophore stability
LOD, linear range, spike recovery verification
Aqueous-phase aniline chemistry
Full water miscibility, reactive amine release
Co-solvent-free reaction homogeneity
Aniline-derived synthesis with reported lower acute toxicity
Acute toxicity profile review
Exposure control and handling context

UNII

9K3OS48D34

Other CAS

542-14-3

Wikipedia

Aniline acetate

General Manufacturing Information

Benzenamine, acetate (1:1): INACTIVE

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